Cas no 23156-68-5 (Ethanol, 2-(aminooxy)-, hydrochloride)

• Product Name: Ethanol, 2-(aminooxy)-, hydrochloride
• CAS No: 23156-68-5
• MF: C₂H₈ClNO₂
• MW: 113.543419837952
• CID: 1416079
• PubChem ID: 22507086
• Update Time: 2025-08-03

Ethanol, 2-(aminooxy)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(aminooxy)-, hydrochloride
• 2-aminooxyethanol,hydrochloride
• 23156-68-5
• 2-(Aminooxy)ethan-1-ol--hydrogen chloride (1/1)
• DTXSID60626346
• MVAXDJWUDYBAAH-UHFFFAOYSA-N
• Ethanol, 2-(aminooxy)-, hydrochloride (7CI,8CI,9CI)
• AKOS028109994
• 2-aminooxyethanol;hydrochloride
• SCHEMBL3508421
• 2-(Aminooxy)ethan-1-ol hydrochloride
• CS-0434677
• o-(2-hydroxyethyl)hydroxylamine hydrochloride
• DB-127282
• 2-(aminooxy)ethanol hydrochloride

• Inchi： 1S/C2H7NO2.ClH/c3-5-2-1-4;/h4H,1-3H2;1H
• InChI Key： MVAXDJWUDYBAAH-UHFFFAOYSA-N
• SMILES： Cl.O(CCO)N

Computed Properties

• Exact Mass: 113.02444
• Monoisotopic Mass: 113.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 17.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on Ethanol, 2-(aminooxy)-, hydrochloride

Ethanol, 2-(aminooxy)-, Hydrochloride: A Comprehensive Overview

Ethanol, 2-(aminooxy)-, hydrochloride, also known by its CAS number 23156-68-5, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a hydrochloride salt of 2-(aminooxy)ethanol, which belongs to the broader category of amino alcohol derivatives. Its unique chemical structure and functional groups make it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The molecular formula of Ethanol, 2-(aminooxy)-, hydrochloride is C₃H₉NO₂HCl. Its structure consists of an ethanol backbone with an amino group (-NH₂) attached to the oxygen atom of the ether group (-O-). This arrangement imparts the molecule with both hydrophilic and hydrophobic properties, making it suitable for a wide range of chemical reactions and applications. The presence of the hydrochloride ion (HCl) in the structure ensures that the compound exists in its salt form, which can influence its solubility and reactivity.

Recent studies have highlighted the potential of Ethanol, 2-(aminooxy)-, hydrochloride as a precursor for synthesizing advanced materials such as polyurethanes and other polymeric systems. Its ability to undergo nucleophilic substitution reactions makes it an ideal building block for constructing complex molecules. For instance, researchers have explored its use in the synthesis of bioactive compounds with potential applications in drug delivery systems and enzyme inhibitors.

In terms of synthesis, Ethanol, 2-(aminooxy)-, hydrochloride can be prepared via several methods. One common approach involves the reaction of 2-chloroethanol with ammonia or ammonium salts under specific conditions to introduce the amino group. The resulting intermediate can then be converted into its hydrochloride form through acidification. This process is highly efficient and scalable, making it suitable for industrial production.

The physical properties of Ethanol, 2-(aminooxy)-, hydrochloride are also worth noting. It has a melting point of approximately 170°C and a boiling point around 190°C under standard atmospheric pressure. Its solubility in water is relatively high due to the presence of polar functional groups such as -OH and -NH₂. These properties make it amenable to various solution-based chemical reactions and formulations.

In conclusion, Ethanol, 2-(aminooxy)-, hydrochloride, with its CAS number 23156-68-5, stands out as a valuable compound in modern chemistry. Its unique structure and reactivity offer immense potential across multiple disciplines. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.